molecular formula C11H11NO3 B8633830 4-ethenyl-8-nitro-3,4-dihydro-1H-isochromene

4-ethenyl-8-nitro-3,4-dihydro-1H-isochromene

Cat. No. B8633830
M. Wt: 205.21 g/mol
InChI Key: VBPLFGYCWUNTRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-ethenyl-8-nitro-3,4-dihydro-1H-isochromene is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-ethenyl-8-nitro-3,4-dihydro-1H-isochromene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethenyl-8-nitro-3,4-dihydro-1H-isochromene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-ethenyl-8-nitro-3,4-dihydro-1H-isochromene

Molecular Formula

C11H11NO3

Molecular Weight

205.21 g/mol

IUPAC Name

4-ethenyl-8-nitro-3,4-dihydro-1H-isochromene

InChI

InChI=1S/C11H11NO3/c1-2-8-6-15-7-10-9(8)4-3-5-11(10)12(13)14/h2-5,8H,1,6-7H2

InChI Key

VBPLFGYCWUNTRM-UHFFFAOYSA-N

Canonical SMILES

C=CC1COCC2=C1C=CC=C2[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-6-nitrobenzyl (2E)-but-2-en-1-yl ether (3.3 g, 11.19 mmol) in TEA (100 mL) was added P(o-Tol)3 (196 mg, 0.873 mmol) and Pd(OAC)2(1.0 g, 3.21 mmol), and the mixture was stirred at reflux for 16 h. Then the mixture was concentrated in vacuo, and the mixture was partitioned between water and EtOAc. The combined organic layers were washed with HCl (1N) and brine, dried and concentrated in vacuo. The residue was purified with silica gel cloumn chromatography to give 4-ethenyl-8-nitro-3,4-dihydro-1H-isochromene. 1H-NMR (400 MHz, CDCl3) δ 7.96 (d, J=8.0 Hz, 1H), 7.45 (d, J=8.0 Hz, 1H), 7.31 (t, J=8.0 Hz, 2H), 5.74˜5.82 (m, 1H), 5.14˜5.19 (m, 2H), 5.04 (d, J=4.0 Hz, 2H), 3.93˜3.98 (m, 1H).
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
196 mg
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step One

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